Cas no 1803627-75-9 (4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1803627-75-9
• MF: C₈H₄F₃IN₂O
• MW: 328.029844284058
• CID: 4801334
• Update Time: 2025-08-05

4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C8H4F3IN2O/c9-8(10,11)15-7-4-5(12)3-6(14-7)1-2-13/h3-4H,1H2
• InChI Key： QBPTZNXUULMHNU-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC#N)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile

Chemical Profile of 4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803627-75-9)

4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1803627-75-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including the presence of an iodine substituent, a trifluoromethoxy group, and an acetonitrile moiety, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The iodo group at the 4-position of the pyridine ring introduces a reactive site that is highly suitable for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of novel drug candidates and agrochemicals. The trifluoromethoxy group, located at the 2-position, enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the acetonitrile substituent at the 6-position provides a polar handle for solubility and further derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas. 4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile has emerged as a key building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in cancer and inflammatory diseases. The combination of the iodine atom and trifluoromethoxy group makes this compound an excellent precursor for generating bisubstrate inhibitors that can modulate enzyme activity with high selectivity.

One of the most compelling applications of 4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile is in the development of antiviral agents. The pyridine scaffold is frequently found in nucleoside analogs and protease inhibitors used to treat viral infections. For instance, recent studies have demonstrated the utility of this compound in designing inhibitors of viral proteases by leveraging its ability to undergo sequential functionalization at multiple positions. The trifluoromethoxy group plays a pivotal role in optimizing binding affinity by improving interactions with hydrophobic pockets in the target enzymes.

The acetonitrile moiety also contributes to the compound's versatility by allowing for further derivatization into amides or carbamates, which are common pharmacophores in drug molecules. This flexibility has been exploited in designing next-generation antiviral drugs where modifications at this position can fine-tune pharmacokinetic properties such as solubility and bioavailability. Furthermore, the iodine atom can be replaced or modified to introduce other functional groups, enabling access to a wide spectrum of derivatives with tailored biological activities.

From an agrochemical perspective, 4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile serves as a precursor for synthesizing novel pesticides and herbicides. The presence of both electron-withdrawing (iodine) and electron-donating (trifluoromethoxy) groups allows for fine-tuning of biological activity against specific pests while minimizing environmental impact. Recent advances in green chemistry have prompted researchers to explore sustainable synthetic routes for this compound, emphasizing catalytic methods that reduce waste and energy consumption without compromising yield or purity.

The compound's relevance extends beyond pharmaceuticals and agrochemicals into materials science. Pyridine derivatives are increasingly being explored for their potential applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. The electron-deficient nature of the pyridine ring combined with electronegative substituents like fluorine atoms enhances charge transport properties, making these compounds attractive candidates for developing advanced optoelectronic materials.

In conclusion,4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803627-75-9) is a multifaceted compound with broad utility across multiple industries. Its structural features enable diverse chemical transformations, making it indispensable in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications for this molecule,4-Iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile is poised to remain at the forefront of innovation in synthetic chemistry.